Cas no 1803565-54-9 (3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl-)

• Product Name: 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl-
• CAS No: 1803565-54-9
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• CID: 5191717
• PubChem ID: 75481425
• Update Time: 2025-10-18

3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl-

• Inchi： 1S/C8H9ClO3/c1-4(9)7-3-6(8(10)11)5(2)12-7/h3-4H,1-2H3,(H,10,11)
• InChI Key： PDEDLYSGKHGJNT-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)C)=CC(C(O)=O)=C1C

Additional information on 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl-

Introduction to 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- (CAS No. 1803565-54-9)

3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl-, identified by the CAS number 1803565-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and a 1-chloroethyl substituent at the 5-position of the furan ring, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- have been subjects of extensive studies due to its promising pharmacological profile. Researchers have been exploring its potential as a lead compound in the development of novel therapeutic agents. The furan ring is a versatile scaffold that can interact with various biological targets, making it an attractive moiety for medicinal chemists. The 1-chloroethyl group introduces a polar, lipophilic character to the molecule, which can enhance its solubility and membrane permeability, crucial factors for drug bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- and biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors, suggesting its potential as an inhibitor or modulator of various cellular processes. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer pathways.

The pharmaceutical industry has been particularly interested in furan derivatives due to their broad spectrum of biological activities. 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- is being investigated for its potential applications in treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. The structural motif of this compound allows for modifications that can fine-tune its pharmacological properties, making it a valuable candidate for structure-activity relationship (SAR) studies.

In addition to its pharmacological potential, 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- has shown interesting chemical behaviors that make it useful in synthetic chemistry. The presence of both the carboxylic acid and chloro groups provides multiple sites for functionalization, enabling the synthesis of more complex derivatives. These derivatives could serve as intermediates in the production of high-value pharmaceuticals or agrochemicals.

Current research is focused on optimizing the synthetic routes for 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- to improve yield and purity. Green chemistry principles are being applied to develop more sustainable synthetic methods that minimize waste and hazardous byproducts. Such efforts align with global initiatives to promote environmentally friendly chemical processes.

The biological evaluation of 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- is ongoing, with researchers employing high-throughput screening techniques to identify new therapeutic applications. These studies are complemented by preclinical trials that assess the safety and efficacy of derivatives based on this scaffold. The results from these trials are expected to provide valuable insights into the potential clinical utility of this compound.

In conclusion, 3-Furancarboxylic acid, 5-(1-chloroethyl)-2-methyl- (CAS No. 1803565-54-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and biological activities make it a compelling candidate for further development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in the discovery and development of novel therapeutic agents.